Cas no 1510947-15-5 (4-cyano-3-nitrobenzene-1-sulfonamide)

• Product Name: 4-cyano-3-nitrobenzene-1-sulfonamide
• CAS No: 1510947-15-5
• MF: C₇H₅N₃O₄S
• MW: 227.197299718857
• MDL: MFCD23823014
• CID: 5243904
• PubChem ID: 80039161
• Update Time: 2025-05-21

4-cyano-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-cyano-3-nitro-
• 4-cyano-3-nitrobenzene-1-sulfonamide

• MDL： MFCD23823014
• Inchi： 1S/C7H5N3O4S/c8-4-5-1-2-6(15(9,13)14)3-7(5)10(11)12/h1-3H,(H2,9,13,14)
• InChI Key： PFUMNSWZJPPTKM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C#N)C([N+]([O-])=O)=C1

Additional information on 4-cyano-3-nitrobenzene-1-sulfonamide

4-Cyano-3-Nitrobenzene-1-Sulfonamide: A Comprehensive Overview

4-Cyano-3-nitrobenzene-1-sulfonamide, also known by its CAS number 1510947-15-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring that is further substituted with cyano and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 4-cyano-3-nitrobenzene-1-sulfonamide involves a multi-step process, typically starting with the preparation of the corresponding benzene derivative. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for various research and commercial purposes. The synthesis often employs advanced catalytic systems and green chemistry principles, aligning with the global trend toward sustainable chemical manufacturing.

The chemical structure of 4-cyano-3-nitrobenzene-1-sulfonamide plays a pivotal role in its reactivity and functionality. The sulfonamide group is known for its strong electron-withdrawing nature, which enhances the electrophilic character of the aromatic ring. This property makes the compound highly reactive toward nucleophilic aromatic substitution reactions, a key factor in its utility as an intermediate in organic synthesis. Additionally, the presence of the cyano and nitro groups further modulates the electronic properties of the molecule, making it suitable for applications in areas such as drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 4-cyano-3-nitrobenzene-1-sulfonamide as a precursor for bioactive compounds. Researchers have explored its role in the development of novel antibiotics and anticancer agents, leveraging its ability to form stable covalent bonds with biological targets. Furthermore, the compound has shown promise in the field of materials science, particularly in the synthesis of high-performance polymers and nanomaterials. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and energy storage devices.

In terms of physical properties, 4-cyano-3-nitrobenzene-1-sulfonamide exhibits a high melting point due to strong intermolecular hydrogen bonding between the sulfonamide groups. This characteristic not only enhances its thermal stability but also makes it suitable for use in high-temperature applications. The compound is also highly soluble in polar solvents, facilitating its use in solution-based chemical reactions and analytical techniques.

The environmental impact of 4-cyano-3-nitrobenzene-1-sulfonamide has been a subject of recent scrutiny. Studies have demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This finding is particularly significant for industries relying on this compound, as it aligns with global efforts to minimize environmental pollution and promote sustainable practices.

In conclusion, 4-cyano-3-nitrobenzene-1-sulfonamide, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as an intermediate in organic synthesis, coupled with its potential in drug discovery and materials science, underscores its importance in advancing modern chemistry. As research into this compound progresses, new insights into its functionality and applications are expected to emerge, further solidifying its position as a key player in the chemical landscape.